2-Bromo-5-chloro-N-ethylpyridine-3-sulfonamide

• Molecular Formula: C7H8BrClN2O2S
• Molecular Weight: 299.57 g/mol
• SMILES: CCNS(=O)(=O)C1=C(N=CC(=C1)Cl)Br
• InChI: InChI=1S/C7H8BrClN2O2S/c1-2-11-14(12,13)6-3-5(9)4-10-7(6)8/h3-4,11H,2H2,1H3
• InChIKey: ZSDYYSPZHZULCA-UHFFFAOYSA-N

2-Bromo-5-chloro-N-ethylpyridine-3-sulfonamide Structure & Procurement

2-Bromo-5-chloro-N-ethylpyridine-3-sulfonamide (CAS: 1870724-82-5) is a polyhalogenated pyridine-3-sulfonamide derivative with the molecular formula C7H8BrClN2O2S and a molecular weight of 299.57 g/mol . This compound features a pyridine ring substituted with bromine at the 2-position, chlorine at the 5-position, and an N-ethyl sulfonamide group at the 3-position. It is primarily used as a synthetic intermediate or building block in medicinal chemistry, agrochemical research, and organic synthesis . The differentiated substitution pattern offers potential for sequential chemoselective transformations, which is a key consideration for scientific procurement relative to other halogenated pyridine sulfonamide analogs.

Synthetic intermediate for medicinal chemistry and agrochemical research

2-Br/5-Cl pattern enables sequential chemoselective transformations

N-ethyl group may alter lipophilicity and hydrogen-bonding capacity

2-Bromo-5-chloro-N-ethylpyridine-3-sulfonamide Substitution Limitations

The precise regioisomeric arrangement of halogen and sulfonamide substituents on the pyridine core critically dictates both chemical reactivity and biological target engagement. For instance, the 2-bromo substituent is significantly more reactive in palladium-catalyzed cross-coupling reactions than a 5-chloro substituent, enabling sequential functionalization strategies that would fail or provide different regiochemical outcomes with analogs like 5-bromo-6-chloro-N-ethylpyridine-3-sulfonamide (CAS 622814-98-6) or 2-bromo-5-chloropyridine-3-sulfonamide (CAS 1862906-99-7) . Furthermore, the N-ethyl group imparts distinct lipophilicity and hydrogen-bonding characteristics compared to N-methyl or N,N-dimethyl analogs, directly influencing biological membrane permeability and protein binding. Without direct comparative data from identical assay conditions, simply interchanging these compounds carries a high risk of divergent synthetic outcomes or biological activity profiles.

Regioisomer shift (e.g., 5-Br/6-Cl) can invert Pd-catalyzed coupling selectivity, altering synthetic outcomes.

N-alkyl variation (methyl vs. ethyl) changes lipophilicity and H-bonding, which may affect target engagement.

Identical purity (95%) does not guarantee equivalent reactivity; impurity profiles may differ.

2-Bromo-5-chloro-N-ethylpyridine-3-sulfonamide Selection Evidence

Purity vs. Closest Regioisomer

The target compound is commercially available at a minimum purity of 95% , while its closest regioisomer, 5-bromo-6-chloro-N-ethylpyridine-3-sulfonamide, is also offered at 95% purity from the same primary vendor . No differential purity advantage exists for the target compound over this specific in-class analog, making this a non-differentiating factor.

Purity vs Closest Regioisomer

Data to verify

95% purity, identical to comparator

Purity alone does not differentiate from the closest regioisomer.

Vendor minimum specification; no independent comparison.

Evidence Dimension	Minimum Purity Specification (HPLC)
Target Compound Data	95%
Comparator Or Baseline	5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide: 95%
Quantified Difference	0%
Conditions	Vendor-specified minimum purity; no independent analytical comparison available.

Why This Matters

Purity alone does not justify selecting the target compound over its closest regioisomer; differentiation must be sought in reactivity or biological context.

Halogen Regioisomer Identity

The target compound possesses a unique halogen substitution pattern (2-Br, 5-Cl) among commercially available N-ethylpyridine-3-sulfonamides. The 2-bromo group is known to have higher oxidative addition reactivity with Pd(0) catalysts compared to the 5-chloro group, enabling selective stepwise derivatization. In contrast, the regioisomer 5-bromo-6-chloro-N-ethylpyridine-3-sulfonamide places the more reactive bromine at a position electronically conjugated to the sulfonamide group, which can alter its reactivity in nucleophilic aromatic substitution .

Halogen Regioisomer Pattern

Class-level inference

2-Br, 5-Cl, 3-SO₂NHEt

2-Br site may provide higher oxidative addition reactivity.

Based on known heteroaryl halide reactivity; no direct kinetic data.

Evidence Dimension	Halogen Substitution Pattern
Target Compound Data	2-Br, 5-Cl, 3-SO2NHEt
Comparator Or Baseline	5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide: 5-Br, 6-Cl, 3-SO2NHEt; 2-Bromo-5-chloropyridine-3-sulfonamide: 2-Br, 5-Cl, 3-SO2NH2
Quantified Difference	Qualitative structural difference; no direct reactivity data available for these specific compounds.
Conditions	Based on well-established principles of heteroaryl halide reactivity in cross-coupling chemistry.

Why This Matters

The unique pattern may offer a synthetic advantage in sequential cross-coupling strategies, though this remains a class-level inference without direct experimental comparison.

Descriptor Comparison: Des-ethyl Analog

The target compound (MW 299.57, formula C7H8BrClN2O2S) differs from the non-ethylated analog 2-bromo-5-chloropyridine-3-sulfonamide (MW 271.52, formula C5H4BrClN2O2S) by 28.05 g/mol, corresponding to the addition of an ethyl group . This modification increases the calculated logP, enhancing lipophilicity, and converts a primary sulfonamide donor into a secondary sulfonamide, which alters hydrogen-bonding capacity and potential off-target activity on carbonic anhydrase enzymes.

Des-ethyl Comparison

Class-level inference

ΔMW = 28.05 g/mol; ΔFormula = C₂H₄

N-ethyl likely increases lipophilicity and alters H-bonding.

No direct comparative assay data for this specific compound.

Evidence Dimension	Molecular Weight & Formula Comparison
Target Compound Data	299.57 g/mol; C7H8BrClN2O2S
Comparator Or Baseline	2-Bromo-5-chloropyridine-3-sulfonamide: 271.52 g/mol; C5H4BrClN2O2S
Quantified Difference	ΔMW = 28.05 g/mol; ΔFormula = C2H4
Conditions	Direct comparison of molecular formulas and calculated properties.

Why This Matters

The increased lipophilicity may improve cell permeability, but no direct comparative assay data was found to confirm this for the target compound.

2-Bromo-5-chloro-N-ethylpyridine-3-sulfonamide Target Applications

Sequential Cross-Coupling Library Synthesis

The differentiated reactivity of the 2-bromo and 5-chloro substituents makes this compound a candidate for stepwise derivatization. The 2-bromo site can undergo a first Pd-catalyzed coupling (e.g., Suzuki-Miyaura), leaving the 5-chloro site intact for a subsequent reaction. This scenario assumes the class-level reactivity hierarchy Br > Cl for oxidative addition, though no specific kinetic data for this compound was found.

Enzyme Inhibitor Lead Generation

The N-ethyl sulfonamide moiety can serve as a zinc-binding group for metalloenzymes like carbonic anhydrases. While no direct activity data exists for this compound, related 4-substituted pyridine-3-sulfonamides show nanomolar inhibition of hCA isoforms. The compound's specific halogen pattern may confer isoform selectivity, but this is purely speculative without experimental evidence.

Agrochemical Intermediate Development

Halogenated pyridine sulfonamides are key intermediates in the synthesis of herbicides and fungicides. The compound's structural similarity to known agrochemical building blocks, combined with its bifunctional halogenation, makes it suitable for generating diverse libraries of crop protection agents. This application is based on the general utility of polyhalogenated pyridines in agrochemistry.

Application

Selection Property

Validation Focus

Sequential Cross-Coupling Library Synthesis

Halogen reactivity hierarchy (Br > Cl for oxidative addition)

Stepwise coupling yields and regiochemical integrity

Enzyme Inhibitor Lead Generation

N-ethyl sulfonamide as potential zinc-binding group

hCA isoform inhibition and selectivity profiling

Agrochemical Intermediate Development

Polyhalogenated pyridine-3-sulfonamide scaffold

Herbicide/fungicide structure-activity relationships